2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide

• IUPAC Name: 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide
• InChI: InChI=1S/C11H14Cl2N2O/c1-15(2)7-6-14-11(16)8-4-3-5-9(12)10(8)13/h3-5H,6-7H2,1-2H3,(H,14,16)
• InChI Key: WOYQLKCGOUXGAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C11H14Cl2N2O
• Molecular Weight: 261.14 g/mol

Description

2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide, also known as DCB, is a chemical compound that has been used extensively in scientific research. DCB is a white crystalline powder that is soluble in water and organic solvents. It is a derivative of benzamide and is commonly used as a reagent in organic synthesis. DCB is also used as a biochemical tool to study the mechanism of action of various enzymes and proteins.

Mechanism of Action

2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide is a potent inhibitor of various enzymes and proteins. It works by binding to the active site of the enzyme or protein, thereby preventing its normal function. 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide has been shown to inhibit the activity of various protein kinases, including protein kinase A and protein kinase C. It has also been shown to inhibit the activity of various lipases and phospholipases.
Biochemical and Physiological Effects:
2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and leukemia. 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide has also been shown to inhibit the activity of various enzymes involved in lipid metabolism, including lipases and phospholipases. 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide has also been shown to have anti-inflammatory effects, and it has been used to treat various inflammatory conditions, including arthritis and colitis.

Advantages and Limitations for Lab Experiments

2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide has several advantages for lab experiments. It is a potent inhibitor of various enzymes and proteins, and it can be used to study the mechanism of action of these molecules. 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide is also relatively easy to synthesize and has a high degree of purity. However, 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide also has some limitations. It can be toxic to cells at high concentrations, and it may not be effective against all enzymes and proteins.

Future Directions

There are several future directions for the use of 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide in scientific research. One area of research is the development of new inhibitors of various enzymes and proteins. 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide can serve as a starting point for the development of new compounds that are more potent and selective. Another area of research is the use of 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide in drug discovery. 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide can be used as a tool to identify new drug targets and to develop new drugs for the treatment of various diseases. Finally, 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide can be used in the development of new diagnostic tools for the detection of various diseases, including cancer and inflammation.

Scientific Research Applications

2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide has been extensively used in scientific research as a biochemical tool to study the mechanism of action of various enzymes and proteins. It has been used to study the role of protein kinases in cell signaling pathways, the regulation of gene expression, and the function of ion channels. 2,3-dichloro-N-[2-(dimethylamino)ethyl]benzamide has also been used to study the structure and function of various enzymes involved in lipid metabolism, including lipases and phospholipases.